Cas no 94798-08-0 (2-Pyridinecarboxylicacid, 4-ethenyl-)

2-Pyridinecarboxylicacid, 4-ethenyl- structure
94798-08-0 structure
Product name:2-Pyridinecarboxylicacid, 4-ethenyl-
CAS No:94798-08-0
MF:C8H7NO2
MW:149.146682024002
CID:798797
PubChem ID:19842624

2-Pyridinecarboxylicacid, 4-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 4-ethenyl-
    • 2-Pyridinecarboxylicacid,4-ethenyl-(9CI)
    • 4-Ethenylpyridine-2-carboxylic acid
    • DTXSID90600518
    • SCHEMBL6568282
    • 94798-08-0
    • Inchi: InChI=1S/C8H7NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h2-5H,1H2,(H,10,11)
    • InChI Key: SCIPFCNWPUYVKH-UHFFFAOYSA-N
    • SMILES: C=CC1=CC(=NC=C1)C(=O)O

Computed Properties

  • Exact Mass: 149.047678466g/mol
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2Ų

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